5,7-dihydro-4H-spiro[1,3-benzothiazole-6,4'-oxane]-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5,7-dihydro-4H-spiro[1,3-benzothiazole-6,4'-oxane]-2-amine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as DBTO and has been synthesized using different methods. The aim of
Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on synthesizing new spiroheterocyclic compounds, including those related to 5,7-dihydro-4H-spiro[1,3-benzothiazole-6,4'-oxane]-2-amine. For instance, Feng et al. (1999) demonstrated the synthesis and X-ray structure of new spiro-imidazo[2,1-b]thiazole derivatives, highlighting the formation route via 3-position-substituted-spiro-iminothiazole (Feng et al., 1999). Similarly, Palchikov et al. (2018) developed derivatives of a new spiro system, 1-oxa-7-thia-4-azaspiro[4.5]decane-7,7-diones, showcasing the diversity of spiroheterocyclic compounds synthesis (Palchikov et al., 2018).
Potential Pharmacological Activities
Several studies have explored the pharmacological potential of spiroheterocyclic compounds. Markosyan et al. (2014, 2020) investigated the anti-monoamine oxidase and antitumor properties of novel 3H-spiro[benzo[h]quinazoline-5,1′-cyclohexane]-4(6H)-one derivatives, finding that some compounds exhibited significant tumor growth suppression and inhibited monoamine oxidase activity, indicating potential therapeutic applications (Markosyan et al., 2014); (Markosyan et al., 2020).
Green Chemical Synthesis Approaches
Arya and Kumar (2011) emphasized an environmentally benign synthesis method for structurally diverse spiroheterocycles, incorporating medicinally privileged heterosystems via a multicomponent domino reaction in an aqueous medium, highlighting the shift towards greener synthesis methods (Arya & Kumar, 2011).
properties
IUPAC Name |
spiro[5,7-dihydro-4H-1,3-benzothiazole-6,4'-oxane]-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2OS/c12-10-13-8-1-2-11(7-9(8)15-10)3-5-14-6-4-11/h1-7H2,(H2,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADATTZDBUVZKOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCOCC2)CC3=C1N=C(S3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.